Cas no 725710-56-5 (2-Chloro-1-(1-ethyl-2-phenyl-1h-indol-3-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(1-ethyl-2-phenyl-1h-indol-3-yl)ethan-1-one
• CAS No: 725710-56-5
• MF: C₁₈H₁₆ClNO
• MW: 297.778743743896
• MDL: MFCD03961618
• CID: 3106598
• PubChem ID: 2378273
• Update Time: 2025-09-27

2-Chloro-1-(1-ethyl-2-phenyl-1h-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-ethyl-2-phenyl-1H-indol-3-yl)ethanone
• MFCD03961618
• SMR000348534
• Z56877842
• 2-chloro-1-(1-ethyl-2-phenyl-indol-3-yl)ethanone
• CHEMBL1526966
• HMS2693G05
• cid_2378273
• G56270
• MLS001005014
• EN300-08222
• 2-chloro-1-(1-ethyl-2-phenyl-3-indolyl)ethanone
• 2-chloro-1-(1-ethyl-2-phenylindol-3-yl)ethanone
• 2-chloro-1-(1-ethyl-2-phenyl-1H-indol-3-yl)ethan-1-one
• AKOS030698216
• 725710-56-5
• BDBM71103
• 2-chloranyl-1-(1-ethyl-2-phenyl-indol-3-yl)ethanone
• 2-Chloro-1-(1-ethyl-2-phenyl-1h-indol-3-yl)ethan-1-one

• MDL： MFCD03961618
• Inchi： 1S/C18H16ClNO/c1-2-20-15-11-7-6-10-14(15)17(16(21)12-19)18(20)13-8-4-3-5-9-13/h3-11H,2,12H2,1H3
• InChI Key： DARWTGWTJLLAEO-UHFFFAOYSA-N
• SMILES： ClCC(C1C2C=CC=CC=2N(CC)C=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 297.0920418Da
• Monoisotopic Mass: 297.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles